Cas no 2171871-95-5 (2,6-dioxa-15-azadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 2,6-dioxa-15-azadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2171871-95-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5944805
• PubChem ID: 165445469
• Update Time: 2025-07-09

2,6-dioxa-15-azadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxa-15-azadispiro4.2.5^{8}.2^{5}pentadecane
• 2,6-dioxa-15-azadispiro[4.2.5^{8}.2^{5}]pentadecane
• 2171871-95-5
• EN300-1279861

• Inchi： 1S/C12H21NO2/c1-2-4-11(5-3-1)8-13-12(15-9-11)6-7-14-10-12/h13H,1-10H2
• InChI Key： XGBARCSCROTBDT-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31COCC3)CCCCC2

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,6-dioxa-15-azadispiro4.2.5^{8}.2^{5}pentadecane

Introduction to 2,6-Dioxa-15-Azadispiro[4.2.5^{8}.2^{5}]Pentadecane

The compound 2,6-dioxa-15-azadispiro[4.2.5⁸.2⁵]pentadecane, with CAS No. 2171871-95-5, is a complex spiro compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spiro structure, which consists of two fused rings connected through a single atom, creating a highly strained and rigid framework. The presence of oxygen atoms in the dioxa positions further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. Its spiro structure has been shown to exhibit exceptional mechanical properties, making it a promising candidate for use in high-performance polymers and composites. Additionally, the compound's ability to form stable coordination complexes has opened new avenues for its application in catalysis and drug delivery systems.

The synthesis of 2,6-dioxa-15-azadispiro[4.2.5⁸.2⁵]pentadecane involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and oxidative coupling reactions, to construct this intricate molecule efficiently.

One of the most intriguing aspects of this compound is its ability to undergo dynamic structural transformations under specific stimuli, such as heat or light. These transformations have been extensively studied using advanced spectroscopic techniques like NMR and X-ray crystallography, providing valuable insights into its molecular behavior and reactivity.

In terms of physical properties, 2,6-dioxa-15-azadispiro[4.2.5⁸.2⁵]pentadecane exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Its thermal stability makes it suitable for use in high-temperature applications, such as aerospace materials and electronic devices.

The compound's electronic properties have also been a focal point of recent research efforts. Computational studies have revealed that its spiro structure imparts unique electronic characteristics, including high electron mobility and excellent charge transport properties. These attributes make it an attractive candidate for use in organic electronics and optoelectronic devices.

In conclusion, 2,6-dioxa-15-azadispiro[4.2.5⁸.2⁵]pentadecane represents a fascinating example of how complex molecular architectures can lead to innovative materials with diverse applications across multiple disciplines.